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Compound of Interest

Compound Name: 1,3-Phenylene diisocyanate

Cat. No.: B085805

Essential Safety and Handling Guide for 1,3-
Phenylene Diisocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
1,3-Phenylene diisocyanate (CAS Number: 123-61-5). Adherence to these procedures is
essential to ensure a safe laboratory environment and minimize risks associated with this
hazardous chemical.

Immediate Safety Information

1,3-Phenylene diisocyanate is a highly reactive and toxic compound. It is a potent sensitizer,
and exposure can lead to severe allergic reactions in the skin and respiratory system.[1][2] It is
classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[3][4] The substance
causes skin and eye irritation, and may cause respiratory irritation.[3][4][5] Due to its hazardous
nature, all handling must be conducted with appropriate personal protective equipment in a
well-ventilated area.

Hazard Classifications
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Hazard Category

Classification

Acute Toxicity

Category 4 (Oral, Dermal, Inhalation)[3][4]

Skin Corrosion/Irritation

Category 2[3][4]

Serious Eye Damage/Irritation

Category 2[3] / Category 1[4]

Respiratory Sensitization

Category 1[3][4]

Skin Sensitization

Category 1[3]

Specific Target Organ Toxicity

Single Exposure, Category 3 (Respiratory
System)[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,3-Phenylene

diisocyanate:
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PPE Category

Specification

Eye and Face Protection

Chemical safety goggles and a face shield are

required.[3] Contact lenses should not be worn.

[5]

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., Butyl rubber, Viton®). Consult glove
manufacturer's compatibility charts for specific

breakthrough times.

Body Protection

A chemical-resistant lab coat or apron should be
worn. For larger quantities or in case of a
potential splash, a chemical-resistant suit (e.g.,

Tychem®) is recommended.[6]

Respiratory Protection

All work must be conducted in a certified
chemical fume hood. If the concentration of the
substance in the air exceeds the exposure
limits, a NIOSH-approved respirator with an
appropriate cartridge (e.g., combination organic

vapor and particulate respirator) must be used.

[3]7]

Operational Plan: Step-by-Step Handling Procedure

Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1,3-Phenylene diisocyanate.

o Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

o Assemble all Materials: Gather all necessary equipment, including the chemical, solvents,

reaction vessels, and waste containers, and place them inside the fume hood.

» Don PPE: Put on all required personal protective equipment before handling the chemical.

Handling
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e Weighing and Transfer: Conduct all weighing and transfers of 1,3-Phenylene diisocyanate
within the chemical fume hood.

» Dispensing: Use a clean, dry spatula or scoop for solids. For liquids, use a dedicated,
properly labeled syringe or pipette.

e Reaction Setup: Keep all reaction vessels containing 1,3-Phenylene diisocyanate capped
and within the fume hood.

» Avoid Incompatibilities: This substance is incompatible with water, strong acids, strong
bases, alcohols, and amines.[7][8] Contact with these materials can cause vigorous,
exothermic reactions.[1][6]

Workflow for Handling 1,3-Phenylene Diisocyanate
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Workflow for Handling 1,3-Phenylene Diisocyanate
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Caption: A flowchart outlining the key steps for the safe handling of 1,3-Phenylene
diisocyanate.

Disposal Plan
All waste containing 1,3-Phenylene diisocyanate must be treated as hazardous waste.
o Waste Segregation:

o Solid Waste: Collect any contaminated solid materials (e.g., paper towels, gloves,
spatulas) in a designated, labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all liquid waste containing 1,3-Phenylene diisocyanate in a
separate, labeled, and sealed hazardous waste container. Do not mix with incompatible
waste streams.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1,3-Phenylene diisocyanate".

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department. Do not attempt to dispose of this
chemical down the drain or in regular trash.

Emergency Procedures
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Exposure Route First Aid Measures

Move the victim to fresh air immediately. If
) breathing is difficult, administer oxygen. If the
Inhalation o ] ] o o
victim is not breathing, give artificial respiration.

Seek immediate medical attention.[8]

Immediately flush the skin with copious amounts
i of water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[8]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[8]

Do NOT induce vomiting. If the victim is
) conscious and alert, rinse their mouth with water
Ingestion i ) i
and give 2-4 cupfuls of milk or water to drink.

Seek immediate medical attention.[8]

In case of a spill, evacuate the area and prevent entry. For a small spill, cover with a dry, inert
material such as sand or earth, and then place it in a loosely covered container for later
disposal.[6] Do not use water.[6] For a large spill, contact your institution's EHS department
immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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